2-(Pentaprenyloxy)dihydrophenazine

• Molecular Formula: C37H50N2O
• Molecular Weight: 538.8 g/mol
• IUPAC Name: 2-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaenoxy]-5,10-dihydrophenazine
• InChI: InChI=1S/C37H50N2O/c1-28(2)13-9-14-29(3)15-10-16-30(4)17-11-18-31(5)19-12-20-32(6)25-26-40-33-23-24-36-37(27-33)39-35-22-8-7-21-34(35)38-36/h7-8,13,15,17,19,21-25,27,38-39H,9-12,14,16,18,20,26H2,1-6H3/b29-15+,30-17+,31-19+,32-25+
• InChI Key: CUHQFDMJGFZXLP-QVNVCYKHSA-N
• SMILES: CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOC1=CC2=C(C=C1)NC3=CC=CC=C3N2)C)C)C)C)C
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/COC1=CC2=C(C=C1)NC3=CC=CC=C3N2)/C)/C)/C)/C)C

Description

2-(Pentaprenyloxy)dihydrophenazine is a prenylated dihydrophenazine derivative characterized by a dihydrophenazine core substituted with a pentaprenyloxy group at the 2-position. The dihydrophenazine scaffold is a redox-active aromatic heterocycle, and the pentaprenyloxy substituent—a five-unit isoprenoid chain—introduces significant hydrophobicity and structural complexity. Prenylation, a common post-biosynthetic modification in microbial secondary metabolites, enhances membrane interaction, bioactivity, and stability . This compound is likely synthesized via ABBA-family prenyltransferases, as demonstrated in Streptomyces anulatus, where similar enzymes catalyze prenyl group transfer to phenazine derivatives . Its redox dynamics and structural features position it as a candidate for applications in catalysis, energy storage, or bioactive molecule design.

Comparison with Similar Compounds

Structural Comparison

Key Structural Features:

• 2-(Pentaprenyloxy)dihydrophenazine : Contains a pentaprenyloxy (C25) chain at the 2-position, conferring high hydrophobicity and steric bulk.
• N,N-Diaryl Dihydrophenazines: Substituted with aryl groups at nitrogen atoms (e.g., organocatalysts in photoredox polymerization), enhancing π-conjugation and electron-donating capacity .
• 5,10-Dihydrophenazine-1-carboxylate : Features a carboxylate group and a dimethylallyl (C5) prenyl chain at position 9, synthesized by PpzP prenyltransferase .
• TPE-PNZ Phenazine : Integrated into a conjugated microporous polymer (CMP) framework, enabling redox cycling between phenazine and dihydrophenazine states .

Table 1: Structural and Functional Comparison

Compound	Substituents	Key Properties	Applications
2-(Pentaprenyloxy)dihydrophenazine	2-pentaprenyloxy	High hydrophobicity, redox-active	Biosynthesis, membrane interactions
N,N-Diaryl dihydrophenazine	N-aryl groups	Extended conjugation, excited-state reactivity	Photoredox polymerization catalysts
5,10-Dihydrophenazine-1-carboxylate	9-dimethylallyl, 1-carboxylate	Moderate hydrophobicity	Model for prenyltransferase activity
TPE-PNZ Phenazine	Polymer-embedded	Reversible phenazine-dihydrophenazine interconversion	Photocatalytic H₂O₂ production

Redox and Catalytic Properties

2-(Pentaprenyloxy)dihydrophenazine:

Comparatively, N,N-diaryl dihydrophenazines exhibit strong excited-state electron transfer (kET ≈ 10⁹ s⁻¹) in photoredox catalysis, critical for atom-transfer radical polymerization .

Phenazine-Dihydrophenazine Redox Couples:

In TPE-PNZ , the phenazine-dihydrophenazine interconversion reduces the Gibbs free energy barrier for O₂ reduction to H₂O₂ (−0.24 eV vs. −0.08 eV without redox mediation) . The pentaprenyloxy derivative’s redox behavior remains unexplored but could differ due to steric hindrance from the prenyl chain.

Functional and Mechanistic Divergence

• Biosynthetic Relevance : 2-(Pentaprenyloxy)dihydrophenazine exemplifies microbial prenylation strategies to diversify phenazine bioactivity, whereas 5,10-dihydrophenazine-1-carboxylate represents early-stage prenylation in phenazine pathways .
• Catalytic Efficiency : N,N-Diaryl dihydrophenazines outperform metal-based catalysts in polymerization due to tunable excited-state lifetimes (~100 ps to 1 µs) , while TPE-PNZ achieves 0.5% solar-to-H₂O₂ efficiency via redox cycling .
• Material Integration: TPE-PNZ’s polymer framework stabilizes redox intermediates, a feature absent in monomeric prenylated derivatives.